Cas no 1805141-54-1 (Ethyl 2-aminomethyl-4-cyano-5-(difluoromethyl)benzoate)

• Product Name: Ethyl 2-aminomethyl-4-cyano-5-(difluoromethyl)benzoate
• CAS No: 1805141-54-1
• MF: C₁₂H₁₂F₂N₂O₂
• MW: 254.232689857483
• CID: 4948706
• Update Time: 2025-05-20

Ethyl 2-aminomethyl-4-cyano-5-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-aminomethyl-4-cyano-5-(difluoromethyl)benzoate

• Inchi： 1S/C12H12F2N2O2/c1-2-18-12(17)10-4-9(11(13)14)7(5-15)3-8(10)6-16/h3-4,11H,2,6,16H2,1H3
• InChI Key： QQBAOEHSAVJZEK-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(CN)=C(C(=O)OCC)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 2-aminomethyl-4-cyano-5-(difluoromethyl)benzoate

Comprehensive Overview of Ethyl 2-aminomethyl-4-cyano-5-(difluoromethyl)benzoate (CAS No. 1805141-54-1)

Ethyl 2-aminomethyl-4-cyano-5-(difluoromethyl)benzoate (CAS No. 1805141-54-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique difluoromethyl and cyano functional groups, exhibits remarkable potential in drug discovery and material science. Its molecular structure, combining an ethyl ester moiety with an aminomethyl side chain, offers versatile reactivity, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like Ethyl 2-aminomethyl-4-cyano-5-(difluoromethyl)benzoate has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. Researchers are particularly interested in its application as a building block for small-molecule inhibitors and protease-targeting therapeutics, aligning with the growing focus on precision medicine. The compound’s cyano group further enhances its utility in click chemistry and bioconjugation, addressing trends in modular synthesis and green chemistry.

The synthesis of CAS No. 1805141-54-1 typically involves multi-step organic reactions, including nucleophilic substitution and esterification, with stringent control over reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity, a topic frequently searched by quality control professionals. Its stability under various pH conditions and solubility profiles are also key discussion points in forums dedicated to pharmaceutical excipients and formulation optimization.

Beyond pharmaceuticals, Ethyl 2-aminomethyl-4-cyano-5-(difluoromethyl)benzoate finds niche applications in agrochemicals, where its difluoromethyl group contributes to pesticidal activity. This aligns with global interest in sustainable crop protection solutions, a hot topic in light of climate change and food security challenges. Patent databases reveal its inclusion in novel formulations targeting resistant pests, reflecting industry efforts to address pesticide resistance—a frequently searched concern among agronomists.

From a commercial perspective, suppliers of CAS No. 1805141-54-1 emphasize compliance with REACH and GMP standards, responding to buyer queries about regulatory compliance. The compound’s pricing and scalability are often discussed in procurement circles, with emphasis on cost-effective synthesis routes—a trending keyword in custom synthesis inquiries. Additionally, its handling and storage recommendations (e.g., inert atmosphere, low-temperature preservation) are critical for laboratory safety protocols, a recurring theme in chemical handling guidelines searches.

In summary, Ethyl 2-aminomethyl-4-cyano-5-(difluoromethyl)benzoate represents a convergence of innovation in medicinal chemistry and sustainable agriculture. Its multifaceted applications, coupled with rigorous synthesis and characterization requirements, position it as a compound of enduring relevance in scientific and industrial communities. As research into fluorine-containing molecules and bioactive intermediates expands, this compound is poised to remain a focal point in high-impact R&D endeavors.